4-(4-fluorophenyl)-N-(2-methoxybenzyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• IUPAC Name: 4-(4-fluorophenyl)-N-[(2-methoxyphenyl)methyl]-3-pyrrol-1-ylthiophene-2-carboxamide
• InChI: InChI=1S/C23H19FN2O2S/c1-28-20-7-3-2-6-17(20)14-25-23(27)22-21(26-12-4-5-13-26)19(15-29-22)16-8-10-18(24)11-9-16/h2-13,15H,14H2,1H3,(H,25,27)
• InChI Key: WBAYCMDHFLVJQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)C2=C(C(=CS2)C3=CC=C(C=C3)F)N4C=CC=C4
• Molecular Formula: C23H19FN2O2S
• Molecular Weight: 406.5 g/mol

Description

4-(4-fluorophenyl)-N-(2-methoxybenzyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is a chemical compound that belongs to the class of synthetic cannabinoids. It is a potent agonist of the CB1 and CB2 receptors, which are present in the endocannabinoid system of the human body. This compound has gained significant attention in scientific research due to its potential therapeutic applications, especially in the field of neuropharmacology.

Scientific Research Applications

Discovery of Selective Inhibitors

Substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides were identified as potent and selective inhibitors of the Met kinase superfamily, with one compound demonstrating complete tumor stasis in a Met-dependent human gastric carcinoma xenograft model following oral administration. This research highlights the therapeutic potential of structurally similar compounds in cancer treatment (Schroeder et al., 2009).

Synthesis and Characterization of Aromatic Polyamides

Research into new bis(ether-carboxylic acid) and related aromatic polyamides derived from diphenylfluorene and other complex molecules has been conducted, focusing on the synthesis, characterization, and evaluation of their properties such as solubility, thermal stability, and potential applications in materials science (Hsiao et al., 1999; Yang et al., 1999).

Development of Novel Pyrazolo[1,5-a]pyrimidine Derivatives

A study focused on the synthesis and cytotoxic activity of novel pyrazolo[1,5-a]pyrimidine derivatives and related Schiff bases, exploring their potential in vitro cytotoxic activity against various cancer cell lines. This line of research is crucial for the development of new chemotherapeutic agents (Hassan et al., 2014; Hassan et al., 2015).

Exploration of Electrochromic Properties

Investigations into the synthesis and electrochromic properties of aromatic polyamides containing N,N,N',N'-tetraphenyl-p-phenylenediamine moieties and similar compounds have been conducted, highlighting their potential in developing advanced materials with specific optical properties (Liou & Chang, 2008).

Antimicrobial Activity Studies

Several studies have synthesized and evaluated the antimicrobial activity of novel Schiff bases and related compounds, contributing to the search for new antimicrobial agents capable of combating resistant bacterial strains (Ahsan et al., 2016; Bhattacharjee et al., 2012).